Cas no 80680-43-9 (D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole]-8-carboxylate](9CI))
80680-43-9 structure
Product Name:D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole]-8-carboxylate](9CI)
CAS No:80680-43-9
MF:C30H34BrN5O15
MW:784.519467830658
CID:724891
PubChem ID:108160
Update Time:2025-04-19
D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole]-8-carboxylate](9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole]-8-carboxylate](9CI)
- D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole
- Neosurugatoxin
- D-myo-Inositol, 5-O-beta-D-xylopyranosyl-, 4-(6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro(cyclopenta(e)pyrimido(4,5-b)(1,4)diazepine-7(2H),3'-(3H)indole)-8-carboxylate), (6S-(6alpha,7alpha,8alpha,8aalpha))-
- DTXSID801001409
- 80680-43-9
- [(2S,3S,4R,5S)-2,3,4,5-Tetrahydroxy-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxycyclohexyl] (3R,4'S,6'S,7'R)-6-bromo-4'-hydroxy-4'-methyl-2,12',14'-trioxospiro[1H-indole-3,5'-2,9,11,13-tetrazatricyclo[8.4.0.03,7]tetradeca-1(10),2-diene]-6'-carboxylate
- 2,3,4,5-Tetrahydroxy-6-(pentopyranosyloxy)cyclohexyl 6'-bromo-2,2',4,6-tetrahydroxy-6-methyl-8,8a,9,10-tetrahydro-6H-spiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7,3'-indole]-8-carboxylate
- D-myo-Inositol, 5-O-beta-D-xylopyranosyl-, 4-((6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro(cyclopenta(e)pyrimido(4,5-b)(1,4)diazepine-7(2H),3'-(3H)indole)-8-carboxylate)
- Q27149744
- CHEBI:80710
-
- Inchi: 1S/C30H34BrN5O15/c1-29(48)22-8(5-32-23-13(34-22)24(44)36-28(47)35-23)12(30(29)9-3-2-7(31)4-10(9)33-27(30)46)25(45)50-20-17(41)15(39)16(40)18(42)21(20)51-26-19(43)14(38)11(37)6-49-26/h2-4,8,11-12,14-21,26,37-43,48H,5-6H2,1H3,(H,33,46)(H3,32,35,36,44,47)/t8-,11+,12+,14-,15-,16+,17-,18-,19+,20?,21?,26-,29+,30+/m0/s1
- InChI Key: BQGIDCZWFREXJV-IFKJOSTCSA-N
- SMILES: BrC1C=CC2=C(C=1)NC([C@]12[C@@](C)(C2[C@@H](CNC3=C(C(NC(N3)=O)=O)N=2)[C@@H]1C(=O)OC1[C@H]([C@H]([C@H]([C@@H](C1O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)O)O)=O
Computed Properties
- Exact Mass: 783.12348g/mol
- Monoisotopic Mass: 783.12348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 51
- Rotatable Bond Count: 5
- Complexity: 1570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.6
- Topological Polar Surface Area: 318Ų
D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole]-8-carboxylate](9CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
80680-43-9 (D-myo-Inositol, 5-O-b-D-xylopyranosyl-,4-[(6S,7R,8S,8aR)-6'-bromo-1,1',2',3,4,6,8,8a,9,10-decahydro-6-hydroxy-6-methyl-2,2',4-trioxospiro[cyclopenta[e]pyrimido[4,5-b][1,4]diazepine-7(2H),3'-[3H]indole]-8-carboxylate](9CI)) Related Products
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